Cas no 86358-28-3 (Benzoyl-furoyl)

• Product Name: Benzoyl-furoyl
• CAS No: 86358-28-3
• MF: C₁₂H₈O₃
• MW: 200.190123558044
• CID: 883031
• PubChem ID: 275008
• Update Time: 2025-04-19

Benzoyl-furoyl Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-2-phenylethane-1,2-dione
• NSC121396
• SCHEMBL15665397
• Benzoyl-furoyl
• 86358-28-3
• NSC-121396
• DTXSID20298200

• Inchi： 1S/C12H8O3/c13-11(9-5-2-1-3-6-9)12(14)10-7-4-8-15-10/h1-8H
• InChI Key： RRHBYDSLXIHTGW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 200.047344
• Monoisotopic Mass: 200.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.226
• Boiling Point: 325.3°C at 760 mmHg
• Flash Point: 150.8°C
• Refractive Index: 1.57
• PSA: 47.28000
• LogP: 2.34520